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Compound of Interest

Compound Name: Indium acetate

Cat. No.: B1581389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of indium acetate, a versatile compound

increasingly utilized in materials science, catalysis, and pharmaceutical research. This

document details its fundamental chemical properties, structure, and provides practical

experimental protocols for its application.

Chemical Formula and Structure
Indium acetate, also known as indium(III) acetate, is a salt of indium and acetic acid. It is a

white, crystalline solid that is moderately soluble in water and soluble in mineral acids and

acetic acid.[1][2] The compound is known to decompose to indium oxide upon heating.[1][3]

The chemical formula for indium acetate is In(CH₃COO)₃, which corresponds to the more

descriptive molecular formula C₆H₉InO₆.[1][4] The basic structure consists of a central

indium(III) ion (In³⁺) coordinated to three acetate anions (CH₃COO⁻).[1] While often

represented as a simple ionic compound, in the solid state and in certain solutions, it can form

more complex coordination structures.

The simplified molecular structure of indium acetate can be visualized as a central indium

atom bonded to the oxygen atoms of the three acetate ligands.
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2D representation of the Indium Acetate molecule.

Physicochemical Properties
A summary of the key quantitative data for indium acetate is presented below. These

properties are crucial for its application in various experimental setups.
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Property Value Reference(s)

CAS Number 25114-58-3 [1][5]

Molecular Formula C₆H₉InO₆ [1][4][5]

Molecular Weight 291.95 g/mol [4][5]

Appearance
White powder or crystalline

solid
[1][5]

Melting Point 270 °C (decomposes) [5]

Solubility
Soluble in water, mineral acids,

and acetic acid
[1][2]

Purity Available
Up to 99.99% (trace metals

basis)
[5]

Key Applications in Research and Development
Indium acetate serves as a critical precursor and catalyst in several advanced applications

relevant to scientific and pharmaceutical research.

Precursor for Nanomaterials: It is widely used in the synthesis of indium-containing

nanomaterials such as indium oxide (In₂O₃) and indium tin oxide (ITO), which are essential

for transparent conductive films in electronics like solar cells and flat-panel displays.[1][5] It is

also a key precursor for producing indium phosphide (InP) quantum dots, which are valued

for their vibrant color emission in advanced displays.[2][6]

Catalysis in Organic Synthesis: In the realm of drug development and organic chemistry,

indium(III) acetate acts as an effective catalyst. It facilitates organic reactions such as the

intermolecular radical addition of organic iodides to electron-deficient alkenes and can

catalyze the synthesis of complex heterocyclic compounds, which are foundational

structures for many pharmaceuticals.[3][5][7] Its low toxicity compared to other metal

catalysts makes it an environmentally preferable option.[7]

Medical Imaging: There is emerging research into the use of indium acetate in the

formulation of radiopharmaceuticals for medical imaging applications, offering potential for
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non-invasive disease diagnosis and monitoring.[5]

Experimental Protocols
This section provides a detailed methodology for a common application of indium acetate: the

synthesis of indium oxide (In₂O₃) nanoparticles via a sol-gel method.

Synthesis of Indium Oxide (In₂O₃) Nanoparticles via Sol-
Gel Method
This protocol is adapted from a procedure for synthesizing In₂O₃ nanoparticles from an indium
acetate precursor.[1]

Materials:

Indium(III) acetate (In(CH₃COO)₃)

Sodium hydroxide (NaOH)

Ethanol (EtOH) or deionized water (H₂O) as solvent

Beakers and magnetic stirrer

Furnace for calcination

Procedure:

Preparation of Solution: Dissolve 0.58 g (2 mmol) of indium acetate and 0.24 g (6 mmol) of

sodium hydroxide in 30 mL of the chosen solvent (ethanol or water) in a beaker.

Gel Formation: Stir the solution at room temperature. The solution will gradually become

more viscous, forming a gel.

Drying: The obtained gel is dried to remove the solvent. The specific temperature and time

for this step can be optimized but is typically done at a moderate temperature (e.g., 60-80

°C) in an oven.
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Calcination: Transfer the dried gel into a furnace. Heat the material to 500 °C. This high-

temperature step facilitates the decomposition of the indium hydroxide intermediate and the

crystallization of indium oxide (In₂O₃) nanoparticles.[1]

Characterization: The resulting white powder can be characterized using techniques such as

X-ray Diffraction (XRD) to confirm the crystalline phase and Transmission Electron

Microscopy (TEM) to analyze the size and morphology of the nanoparticles.

The following diagram illustrates the experimental workflow for this synthesis.
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Start: Reagents

Indium Acetate (0.58g)
Sodium Hydroxide (0.24g)

Solvent (30 mL)

1. Measure

Dissolve & Stir
(Sol Formation)

2. Mix

Viscous Gel Formation

3. Age

Dry Gel
(Remove Solvent)

4. Evaporate

Calcine in Furnace
(500 °C)

5. Decompose

In₂O₃ Nanoparticles

6. Collect
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Workflow for Sol-Gel synthesis of In₂O₃ nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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